[6-[(4-Methyl-1,2,4-triazol-3-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-tert-butylbenzoate

• IUPAC Name: [6-[(4-methyl-1,2,4-triazol-3-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-tert-butylbenzoate
• InChI: InChI=1S/C20H21N3O4S/c1-20(2,3)14-7-5-13(6-8-14)18(25)27-17-10-26-15(9-16(17)24)11-28-19-22-21-12-23(19)4/h5-10,12H,11H2,1-4H3
• InChI Key: MPALDOPCLXTMHN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C(=O)OC2=COC(=CC2=O)CSC3=NN=CN3C
• Molecular Formula: C20H21N3O4S
• Molecular Weight: 399.5 g/mol
• CAS No.: 877815-97-9

Description

[6-[(4-Methyl-1,2,4-triazol-3-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-tert-butylbenzoate is a useful research compound. Its molecular formula is C20H21N3O4S and its molecular weight is 399.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The compound under discussion is structurally related to 1,2,4-triazole derivatives. In scientific research, these compounds are synthesized and characterized for various properties. For instance, Pillai et al. (2019) reported the synthesis and spectroscopic characterization of Schiff bases containing 1,2,4-triazole and pyrazole rings. Their study also included reactive properties investigated through DFT calculations, molecular dynamics simulations, and drug likeness parameters (Pillai et al., 2019).

Biological Evaluation

Compounds similar to the one have been evaluated for their biological activities. For example, Ghorab et al. (2010) researched the synthesis and biological activities of novel triazoloquinazolines and triazinoquinazolines, revealing that some of these compounds exhibited good antipyretic and anti-inflammatory activities (Ghorab et al., 2010).

Antioxidant Properties

Research has also been conducted on the antioxidant properties of similar compounds. Aftab et al. (2019) isolated new aromatic compounds from Cassia fistula, which showed significant antioxidant properties (Aftab et al., 2019).

Antimicrobial Activity

The antimicrobial activities of compounds with similar structures have been a subject of interest. Padmavathi et al. (2008) synthesized novel sulfone-linked bis heterocycles and tested them for their antimicrobial activity, with some compounds showing pronounced activity (Padmavathi et al., 2008).